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Compound of Interest

Compound Name: 1,5-Dinitronaphthalene

Cat. No.: B040199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of 1,5-dinitronaphthalene. The information is intended to support

research, development, and safety protocols involving this compound.

Core Chemical Properties
1,5-Dinitronaphthalene is a dinitronaphthalene with nitro groups at the 1 and 5 positions.[1] It

presents as a yellowish-white or light yellow solid.[2][3] The key quantitative chemical and

physical properties of 1,5-dinitronaphthalene are summarized in the table below for easy

reference.
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Property Value Source

Molecular Formula C₁₀H₆N₂O₄ [4][5][6]

Molecular Weight 218.17 g/mol [2][4][5][7]

Melting Point 214 - 217 °C (417 - 423 °F) [4][7]

Boiling Point Sublimes [2][7]

Density
Calculated: 1.579 g/cm³;

Measured: 1.578 g/cm³
[8]

Flash Point 200 °C (392 °F) [4]

Vapor Pressure 0.00000428 mmHg [2]

Solubility

Insoluble in water.[2][7]

Soluble in organic solvents like

ethyl acetate, acetone,

benzene, and toluene.[9]

[2][7][9]

Appearance
Yellowish white needles or light

yellow fluffy solid.[2]
[2]

Molecular and Crystal Structure
The molecular structure of 1,5-dinitronaphthalene consists of a naphthalene core with two

nitro groups (NO₂) attached at the 1 and 5 positions.[9]

Crystals of 1,5-dinitronaphthalene are monoclinic, belonging to the space group P2₁/a, with

two molecules per unit cell.[8] A notable feature of its structure is that while the carbon and

nitrogen atoms are coplanar, the nitro groups are rotated about the C-N bonds by

approximately 49° out of the aromatic plane.[8] This deviation from a completely planar

structure is due to steric hindrance, which helps to increase the distance between the oxygen

atoms and neighboring carbon and hydrogen atoms to just under the normal van der Waals

contact distances.[8] The carbon-carbon bond lengths in 1,5-dinitronaphthalene do not show

significant differences from those in naphthalene.[8]

Spectroscopic Data
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The characterization of 1,5-dinitronaphthalene has been performed using various

spectroscopic techniques. Experimental and computational studies have been conducted using

FT-IR, FT-Raman, UV-Vis, and NMR spectroscopy.[10][11] The vibrational frequencies

determined experimentally show good agreement with those calculated using Density

Functional Theory (DFT) methods.[10][11] Spectroscopic data, including 13C NMR, FTIR,

Raman, and Mass Spectrometry (GC-MS), are available in public databases for reference.[12]

Experimental Protocols
Synthesis of 1,5-Dinitronaphthalene
1. Mixed Acid Nitration Method:

This is a traditional method for producing a mixture of 1,5- and 1,8-dinitronaphthalenes.[1]

Protocol: Naphthalene is slowly added to a mixed acid solution (e.g., a 22/58/20 mixture of

nitric acid, sulfuric acid, and water) at 40 °C.[1] The temperature is then raised to 80 °C over

a period of 4 hours.[1] This process can also be carried out by nitrating naphthalene with

mixed acid at 15-80 °C in an organic solvent like dichloroethane.[13]

Separation of Isomers: The resulting isomers are separated by fractional crystallization or

solvent extraction.[1] For instance, the 1,5-isomer can be extracted with toluene, leaving

behind the 1,8-dinitronaphthalene.[1] Subsequent extraction of the toluene residue with a

highly polar solvent like sulfolane yields the pure 1,5-isomer.[1]

2. Nitrogen Dioxide Nitration Method:

This method is presented as a cleaner, non-acidic alternative to the mixed acid method.[14]

Protocol: Naphthalene is dissolved in an organic solvent, such as acetonitrile, to create a

solution.[14] This solution is then reacted with nitrogen dioxide in the presence of a catalyst

(e.g., HZSM-11, Hβ-500, or HY) and an oxygen atmosphere.[14] The reaction is typically

carried out at room temperature with magnetic stirring for about 12 hours.[14]

Work-up: After the reaction, the process is terminated with deionized water, and the catalyst

is removed by filtration.[14] The crude product is obtained by rotary evaporation of the
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filtrate. It is then washed with a 5% aqueous sodium bicarbonate solution and distilled water

until neutral.[14]

Synthesis of 1,5-Dinitronaphthalene
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Figure 1: Workflow for the synthesis of 1,5-Dinitronaphthalene.

Reactivity and Stability
1,5-Dinitronaphthalene is classified as a strong oxidizing agent and is potentially explosive.[7]

It is incompatible with strong oxidizers and strong bases.[1][7] Caution is advised as mixtures

with sulfur or sulfuric acid may explode if heated to 248°F (120°C).[1][7] When heated to
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decomposition, it emits toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.

[7]

Biological Activity and Applications
From a toxicological standpoint, 1,5-dinitronaphthalene is identified as a genotoxin.[1]

Exposure can lead to a range of symptoms, including irritation of the skin, eyes, and respiratory

tract, as well as more severe effects like cyanosis, liver and kidney damage, and central

nervous system depression.[2][7]

In terms of applications, 1,5-dinitronaphthalene is a crucial intermediate in organic synthesis.

[9] Its primary use is in the production of 1,5-naphthalenediamine through reduction.[15] This

diamine is then converted to naphthalene 1,5-diisocyanate (NDI), a key monomer for

synthesizing high-performance polyurethanes.[14][15] These specialized polyurethanes exhibit

high hardness, good resilience, and excellent heat and wear resistance.[14]
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Key Downstream Synthesis Pathway of 1,5-Dinitronaphthalene
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Figure 2: Conversion of 1,5-Dinitronaphthalene to polyurethanes.
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Logical Relationships of 1,5-Dinitronaphthalene
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Figure 3: Relationship between properties and applications/hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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